molecular formula C12H14INO3 B6631892 3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide

3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide

Cat. No.: B6631892
M. Wt: 347.15 g/mol
InChI Key: RTWFLBRTQSVLAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a hydroxy group, an iodine atom, and a methyloxolan group attached to a benzamide core

Properties

IUPAC Name

3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14INO3/c1-12(4-5-17-7-12)14-11(16)8-2-3-9(13)10(15)6-8/h2-3,6,15H,4-5,7H2,1H3,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTWFLBRTQSVLAY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCOC1)NC(=O)C2=CC(=C(C=C2)I)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14INO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide typically involves multiple steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-hydroxy-4-iodobenzoic acid and 3-methyloxolan-3-amine.

    Amidation Reaction: The key step involves the formation of the amide bond between the carboxylic acid group of 3-hydroxy-4-iodobenzoic acid and the amine group of 3-methyloxolan-3-amine. This reaction is usually carried out in the presence of coupling reagents like N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) under anhydrous conditions.

    Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

While specific industrial production methods for 3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide can undergo various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to form a carbonyl group using oxidizing agents like pyridinium chlorochromate (PCC) or Jones reagent.

    Reduction: The iodine atom can be reduced to a hydrogen atom using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents include sodium azide (NaN3) or potassium cyanide (KCN).

Common Reagents and Conditions

    Oxidation: PCC, Jones reagent, or potassium permanganate (KMnO4) under acidic conditions.

    Reduction: NaBH4 or LiAlH4 in anhydrous solvents like tetrahydrofuran (THF) or diethyl ether.

    Substitution: NaN3 or KCN in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Major Products

    Oxidation: Formation of 3-oxo-4-iodo-N-(3-methyloxolan-3-yl)benzamide.

    Reduction: Formation of 3-hydroxy-N-(3-methyloxolan-3-yl)benzamide.

    Substitution: Formation of 3-hydroxy-4-substituted-N-(3-methyloxolan-3-yl)benzamide derivatives.

Scientific Research Applications

3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide involves its interaction with specific molecular targets. The hydroxy and iodine groups play crucial roles in binding to active sites of enzymes or receptors, thereby modulating their activity. The methyloxolan group enhances the compound’s solubility and bioavailability, facilitating its transport within biological systems.

Comparison with Similar Compounds

Similar Compounds

    3-hydroxy-4-iodobenzamide: Lacks the methyloxolan group, which may affect its solubility and bioavailability.

    4-iodo-N-(3-methyloxolan-3-yl)benzamide: Lacks the hydroxy group, which may reduce its binding affinity to certain biological targets.

    3-hydroxy-N-(3-methyloxolan-3-yl)benzamide:

Uniqueness

3-hydroxy-4-iodo-N-(3-methyloxolan-3-yl)benzamide is unique due to the presence of both the hydroxy and iodine groups, which confer distinct chemical reactivity and biological activity. The methyloxolan group further enhances its properties, making it a versatile compound for various applications in research and industry.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.